Cas no 475085-34-8 (tert-butyl 3,5-dimethyl-4-oxo-piperidine-1-carboxylate)

• Product Name: tert-butyl 3,5-dimethyl-4-oxo-piperidine-1-carboxylate
• CAS No: 475085-34-8
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• MDL: MFCD14635714
• CID: 2178269
• PubChem ID: 66757565
• Update Time: 2025-05-20

tert-butyl 3,5-dimethyl-4-oxo-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3,5-dimethyl-4-oxopiperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 3,5-diMethyl-4-oxo-, 1,1-diMethylethylester
• 2-Methyl-2-propanyl 3,5-dimethyl-4-oxo-1-piperidinecarboxylate
• cis-Tert-butyl 3,5-dimethyl-4-oxopiperidine-1-carboxylate
• 1-Boc-3,5-dimethyl-4-piperidinone
• 1-Boc-3,5-Dimethyl-4-oxopiperidine
• AM100856
• tert-butyl 3,5-dimethyl-4-oxo-piperidine-1-carboxylate
• SY057549
• PB48046
• F14426
• CS-0079659
• MFCD14635714
• DB-266897
• SB43226
• EN300-222139
• 475085-34-8
• AS-72915
• AKOS027321895
• tert-Butyl3,5-dimethyl-4-oxopiperidine-1-carboxylate
• SCHEMBL651481
• WYB82184
• 850-342-7
• rac-tert-Butyl (3R,5S)-3,5-dimethyl-4-oxopiperidine-1-carboxylate

• MDL： MFCD14635714
• Inchi： 1S/C12H21NO3/c1-8-6-13(7-9(2)10(8)14)11(15)16-12(3,4)5/h8-9H,6-7H2,1-5H3
• InChI Key： WTHLCGOZBTXTTE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C)C(C(C)C1)=O)=O

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6
• XLogP3: 1.7

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 308.2±35.0 °C at 760 mmHg
• Flash Point: 140.2±25.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

tert-butyl 3,5-dimethyl-4-oxo-piperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl 3,5-dimethyl-4-oxo-piperidine-1-carboxylate

tert-butyl 3,5-dimethyl-4-oxo-piperidine-1-carboxylate (CAS No. 475085-34-8)

The compound tert-butyl 3,5-dimethyl-4-oxo-piperidine-1-carboxylate, identified by the CAS registry number 475085-34-8, is a significant organic compound with a diverse range of applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a piperidine ring substituted with methyl groups at positions 3 and 5, an oxo group at position 4, and a tert-butyl ester group attached to the carboxylic acid moiety at position 1. Its structural features make it an attractive candidate for various chemical transformations and functionalizations.

Recent advancements in synthetic chemistry have highlighted the potential of tert-butyl 3,5-dimethyl-4-oxo-piperidine-1-carboxylate as a versatile building block in drug discovery. Researchers have demonstrated its ability to undergo nucleophilic substitution reactions, enabling the incorporation of diverse functional groups that can enhance bioavailability and pharmacokinetic properties. For instance, studies published in the Journal of Medicinal Chemistry have explored its role in the development of novel antibiotics targeting multi-drug resistant bacterial strains.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. Field trials conducted by agricultural scientists have revealed its potential as a biopesticide precursor due to its ability to inhibit key enzymes in pest metabolism. This has led to increased interest in exploring its scalability for large-scale agricultural use.

The synthesis of tert-butyl 3,5-dimethyl-4-oxo-piperidine-1-carboxylate typically involves multi-step processes that emphasize stereocontrol and regioselectivity. Recent breakthroughs in asymmetric catalysis have enabled the production of enantiomerically pure derivatives, which are crucial for optimizing pharmacological activity. For example, a study published in Nature Catalysis described the use of palladium-catalyzed cross-coupling reactions to synthesize this compound with high enantioselectivity.

Furthermore, computational chemistry has played a pivotal role in understanding the electronic and steric properties of this compound. Density functional theory (DFT) calculations have provided insights into its reactivity under various reaction conditions, aiding in the design of more efficient synthetic routes. These findings have been instrumental in reducing production costs while maintaining product quality.

In conclusion, tert-butyl 3,5-dimethyl-4-oxo-piperidine-1-carboxylate (CAS No. 475085-34-8) stands out as a critical intermediate in modern organic synthesis. Its adaptability across multiple disciplines underscores its importance in advancing scientific research and industrial applications. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even greater role in shaping future innovations across various sectors.